7,18-bis(2-phenylethyl)-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone

Catalog No.
S663373
CAS No.
67075-37-0
M.F
C40H26N2O4
M. Wt
598.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
7,18-bis(2-phenylethyl)-7,18-diazaheptacyclo[14.6....

CAS Number

67075-37-0

Product Name

7,18-bis(2-phenylethyl)-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone

IUPAC Name

7,18-bis(2-phenylethyl)-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone

Molecular Formula

C40H26N2O4

Molecular Weight

598.6 g/mol

InChI

InChI=1S/C40H26N2O4/c43-37-29-15-11-25-27-13-17-31-36-32(40(46)42(39(31)45)22-20-24-9-5-2-6-10-24)18-14-28(34(27)36)26-12-16-30(35(29)33(25)26)38(44)41(37)21-19-23-7-3-1-4-8-23/h1-18H,19-22H2

InChI Key

IIKSFQIOFHBWSO-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)CCN2C(=O)C3=C4C(=CC=C5C4=C(C=C3)C6=C7C5=CC=C8C7=C(C=C6)C(=O)N(C8=O)CCC9=CC=CC=C9)C2=O

Canonical SMILES

C1=CC=C(C=C1)CCN2C(=O)C3=C4C(=CC=C5C4=C(C=C3)C6=C7C5=CC=C8C7=C(C=C6)C(=O)N(C8=O)CCC9=CC=CC=C9)C2=O

Description

1,3,8,10(2H,9H)-Tetraone, 2,9-bis(2-phenylethyl)anthra[2,1,9-def:6,5,10-d′e′f′]diisoquinoline (PEPTC) is an n-type small molecular organic semiconducting material. They are most commonly used in organic thin film transistors (OTFT) and also in solution processed organic photovoltaic cells (OPV). They have a well-defined structure and do not show any molecular weight dependence, leading to high purity and ease of processability.

  • Organic Semiconductors: PEPTC has been identified as an n-type small molecule organic semiconducting material [2]. This means it has the potential to be used in organic electronics, which are devices made with organic materials that exhibit semiconducting properties. Organic semiconductors are a developing field of research with potential applications in transistors, solar cells, and light-emitting diodes .

7,18-bis(2-phenylethyl)-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone is a complex organic compound characterized by its unique structure comprising multiple fused rings and nitrogen atoms. Its molecular formula is C40H26N2O4 with a molecular weight of 598.66 g/mol. This compound features a diazaheptacyclo structure which contributes to its stability and potential biological activity .

The chemical reactivity of 7,18-bis(2-phenylethyl)-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone can be influenced by its functional groups such as the tetrone moieties which can undergo nucleophilic addition reactions. Additionally, the presence of nitrogen atoms allows for potential coordination with metal ions or participation in electrophilic substitution reactions .

The synthesis of this compound typically involves multi-step organic synthesis techniques that may include:

  • Cyclization Reactions: To form the fused ring structure.
  • Functional Group Modifications: Such as the introduction of phenylethyl groups.
  • Oxidation/Reduction Steps: To achieve the desired oxidation state in the tetrone groups.

Specific methods may vary based on the desired yield and purity of the final product .

7,18-bis(2-phenylethyl)-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone has potential applications in:

  • Pigments: Due to its intense color properties.
  • Pharmaceuticals: As a lead compound for drug development targeting various diseases.
  • Materials Science: In the development of advanced materials due to its structural stability .

Several compounds share structural similarities with 7,18-bis(2-phenylethyl)-7,18-diazaheptacyclo[14.6.2.22,.5,.0³,.¹²,.0⁴,.⁹,.0¹³,.²³,.0²⁰,.²⁴]hexacosa-1(23),2,...:

Compound NameStructure TypeUnique Features
1) 7-(diethylamino)chromen-2-oneChromenoneExhibits fluorescence properties
2) Anthraquinone derivativesPolycyclic aromaticKnown for dye applications
3) Phenothiazine derivativesHeterocyclicAntipsychotic properties

The uniqueness of 7,-18-bis(2-phenylethyl)-7,-18-diazaheptacyclo lies in its intricate fused ring system and potential dual biological activity due to both nitrogen and oxygen functionalities .

XLogP3

7.6

GHS Hazard Statements

Not Classified;
Reported as not meeting GHS hazard criteria by 91 of 92 companies (only ~ 1.1% companies provided GHS information). For more detailed information, please visit ECHA C&L website

Other CAS

67075-37-0

Wikipedia

Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone, 2,9-bis(2-phenylethyl)-

General Manufacturing Information

Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone, 2,9-bis(2-phenylethyl)-: ACTIVE

Dates

Modify: 2023-08-15

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